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Compound of Interest

Compound Name: 2-Methyl-3-nitrobenzyl chloride

Cat. No.: B1360177 Get Quote

Comprehensive Safety Guide for Handling 2-
Methyl-3-nitrobenzyl Chloride
This guide provides essential safety protocols, operational procedures, and disposal plans for

handling 2-Methyl-3-nitrobenzyl chloride. Adherence to these guidelines is critical for

ensuring personnel safety and minimizing environmental impact for researchers, scientists, and

drug development professionals.

Chemical Identification and Hazard Summary
2-Methyl-3-nitrobenzyl chloride is a corrosive compound that poses significant health risks

upon exposure.[1][2][3][4] It is imperative to understand its properties and hazards before

handling.
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Property Value

CAS Number 60468-54-4[5]

Molecular Formula C₈H₈ClNO₂[6]

Molecular Weight 185.61 g/mol [5][6]

Appearance Light yellow to brown powder or crystals[3]

Melting Point 43-46 °C[5][6]

Flash Point 113 °C (235.4 °F) - closed cup[5]

Storage Class
8A - Combustible corrosive hazardous

materials[5]

Hazard Classification:

Hazard Statement GHS Code Signal Word

Causes severe skin burns and

eye damage.[1][2][3][4][5]
H314 Danger[5]

May cause respiratory

irritation.[5]
H335

May be corrosive to metals.[1]

[2]
H290

Personal Protective Equipment (PPE)
A multi-layered approach to safety, combining engineering controls (like a fume hood) with

appropriate Personal Protective Equipment (PPE), is mandatory when handling this chemical.
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PPE Category Item
Specifications and
Remarks

Eye & Face Protection Safety Goggles & Face Shield

Chemical splash goggles are

required at all times. A face

shield must be worn over the

goggles when there is a risk of

splashing or dust generation.

[5][7]

Hand Protection Chemical-resistant gloves

Nitrile gloves may be suitable

for short-term protection, but

inspect them for integrity

before each use and change

them immediately upon

contamination.[7]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned.[7] For larger

quantities or significant splash

risk, a chemical-resistant apron

or suit is recommended.[8]

Respiratory Protection Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with type P3 (EN

143) cartridges is required if

dust formation is likely or when

working outside a fume hood.

[5][7]

Operational Plan for Safe Handling
A systematic approach is crucial when working with 2-Methyl-3-nitrobenzyl chloride.

Experimental Workflow Diagram
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Preparation

Handling

Cleanup & Disposal

Post-Procedure

1. Designate Work Area
(Fume Hood)

2. Gather Materials
(Chemical, Glassware, PPE)

3. Don Full PPE

4. Weigh Chemical
(Inside Fume Hood)

5. Transfer to Reaction Vessel

6. Conduct Experiment

7. Decontaminate Glassware

8. Segregate Halogenated Waste

9. Label & Store Waste

10. Doff PPE

11. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 2-Methyl-3-nitrobenzyl chloride.
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Step-by-Step Protocol:

Preparation and Engineering Controls:

All handling of 2-Methyl-3-nitrobenzyl chloride must occur within a certified chemical

fume hood to minimize inhalation exposure.

Ensure that a calibrated eyewash station and a safety shower are readily accessible and

unobstructed.

Keep containers of the chemical tightly closed when not in use.[9]

Weighing and Transfer:

Conduct all weighing and transfer operations on a disposable mat within the fume hood to

contain any dust or spills.

Use spark-proof tools and equipment.

Avoid any actions that could generate dust.

During the Experiment:

Keep all containers with 2-Methyl-3-nitrobenzyl chloride clearly labeled with the full

chemical name.[9]

Avoid contact with skin, eyes, and clothing. Do not breathe dust or mists.[1][2][4]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the chemical, even if gloves were worn.[2]

Storage:

Store in a tightly closed, corrosive-resistant container with a resistant inner liner.[1][2]

The storage area should be cool, dry, and well-ventilated.
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Store away from incompatible materials such as strong oxidizing agents, acids, and

bases.[9]

Spill Management Protocol
Immediate and correct response to a spill is critical to prevent injury and contamination.

Evacuate & Alert: Immediately alert others in the vicinity and evacuate the immediate spill

area.

Ventilate: Ensure the area is well-ventilated. If the spill is inside a fume hood, keep the sash

down and the exhaust running.

Don PPE: Before cleanup, don the appropriate PPE as listed in the table above, including

respiratory protection.

Contain the Spill:

For a solid spill, carefully cover it with a dry, inert absorbent material like sand or

vermiculite. Do not use combustible materials.

Sweep up the absorbed material and place it into a labeled, sealed container for

hazardous waste.

Avoid actions that could generate dust.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Collect all cleaning materials as hazardous waste.

For Large Spills: If the spill is large or you are not equipped to handle it, evacuate the

laboratory, close the doors, and contact your institution's Environmental Health and Safety

(EHS) office immediately.

Disposal Plan
2-Methyl-3-nitrobenzyl chloride is a halogenated organic compound and must be disposed of

as hazardous waste. Improper disposal is a regulatory violation and a safety hazard.
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Waste Segregation:

Collect all waste containing 2-Methyl-3-nitrobenzyl chloride, including contaminated

solids (like paper towels, absorbent pads) and solutions, in a dedicated hazardous waste

container.

This waste stream must be segregated as "Halogenated Organic Waste."[9][10] Do not

mix with non-halogenated organic waste, as this significantly increases disposal costs and

complexity.[11]

Never dispose of this chemical down the sink or in regular trash.[9]

Container Management:

Use only approved, chemically compatible hazardous waste containers with a secure,

threaded cap.[9][11]

The container must be in good condition and leak-proof.

Keep the waste container closed at all times except when actively adding waste.[9]

Labeling and Disposal:

Label the waste container with the words "Hazardous Waste," the full chemical name

"Waste 2-Methyl-3-nitrobenzyl chloride," and list all other components and their

approximate percentages.[9][12]

Dispose of the full, sealed container through your institution's EHS department according

to their specific procedures.[2][3] The primary disposal method for such waste is regulated

incineration.[11][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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